Cas no 72834-71-0 (1,1'-[(2-Methylpropane-1,1-diyl)disulfonyl]bis(4-methylbenzene))

• Product Name: 1,1'-[(2-Methylpropane-1,1-diyl)disulfonyl]bis(4-methylbenzene)
• CAS No: 72834-71-0
• MF: C₁₈H₂₂O₄S₂
• MW: 366.494883060455
• CID: 2800346
• PubChem ID: 12544750
• Update Time: 2025-04-21

1,1'-[(2-Methylpropane-1,1-diyl)disulfonyl]bis(4-methylbenzene) Chemical and Physical Properties

Names and Identifiers

• 72834-71-0
• DTXSID90501995
• 1,1'-[(2-Methylpropane-1,1-diyl)disulfonyl]bis(4-methylbenzene)

• Inchi： 1S/C18H22O4S2/c1-13(2)18(23(19,20)16-9-5-14(3)6-10-16)24(21,22)17-11-7-15(4)8-12-17/h5-13,18H,1-4H3
• InChI Key： WGDDDQPEJCYMLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C(C)C)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 366.09595153Da
• Monoisotopic Mass: 366.09595153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85Ų